Cas no 99901-95-8 (2-(thiophen-3-yl)methylbenzaldehyde)

• Product Name: 2-(thiophen-3-yl)methylbenzaldehyde
• CAS No: 99901-95-8
• MF: C₁₂H₁₀OS
• MW: 202.272202014923
• CID: 4387101
• Update Time: 2025-05-20

2-(thiophen-3-yl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(3-thienylmethyl)-
• 2-(thiophen-3-yl)methylbenzaldehyde

• Inchi： 1S/C12H10OS/c13-8-12-4-2-1-3-11(12)7-10-5-6-14-9-10/h1-6,8-9H,7H2
• InChI Key： XIIYERUJVRNXKW-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1CC1C=CSC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(thiophen-3-yl)methylbenzaldehyde

Comprehensive Overview of 2-(Thiophen-3-yl)methylbenzaldehyde (CAS No. 99901-95-8): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(thiophen-3-yl)methylbenzaldehyde (CAS No. 99901-95-8) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a benzaldehyde core substituted with a thiophene moiety, serves as a critical intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS number 99901-95-8 is frequently searched in chemical databases, reflecting its industrial relevance. Researchers and manufacturers alike prioritize this compound for its role in synthesizing heterocyclic derivatives, a trending topic in organic chemistry.

The growing demand for thiophene-based compounds in drug discovery aligns with the surge in searches for "2-(thiophen-3-yl)methylbenzaldehyde uses" and "CAS 99901-95-8 suppliers." This compound’s electron-rich thiophene ring enhances its reactivity, making it invaluable for designing bioactive molecules. Recent studies highlight its potential in developing antiviral agents and OLED materials, addressing contemporary needs in healthcare and renewable energy technologies. Such applications resonate with global trends like "green chemistry" and "sustainable synthesis," which dominate academic and industrial discourse.

From a synthetic perspective, 2-(thiophen-3-yl)methylbenzaldehyde exemplifies the convergence of aromatic aldehydes and five-membered heterocycles. Its CAS 99901-95-8 identifier ensures traceability in regulatory compliance, a key concern for exporters. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a metric heavily scrutinized in peer-reviewed journals. Queries like "how to synthesize 2-(thiophen-3-yl)methylbenzaldehyde" often lead to patented methodologies involving cross-coupling reactions, underscoring its technical complexity.

Market dynamics further amplify interest in this compound. The "thiophene derivatives market" is projected to grow at 6.2% CAGR (2023–2030), driven by demand for high-performance polymers and pharmaceutical intermediates. Suppliers of CAS 99901-95-8 emphasize scalability, responding to queries like "bulk 2-(thiophen-3-yl)methylbenzaldehyde price." Notably, its low toxicity profile aligns with ESG (Environmental, Social, and Governance) criteria, a priority for ethical sourcing.

In conclusion, 2-(thiophen-3-yl)methylbenzaldehyde (CAS No. 99901-95-8) bridges academic research and industrial innovation. Its multifaceted utility in drug development, material engineering, and catalysis positions it as a compound of enduring significance. As search trends evolve, this molecule will remain pivotal in answering questions like "best practices for handling thiophene aldehydes" and "emerging applications of CAS 99901-95-8," ensuring its prominence in scientific and commercial landscapes.